Cas no 4166-46-5 (2,3-Dimethyl-3-hexanol)

2,3-Dimethyl-3-hexanol structure
2,3-Dimethyl-3-hexanol structure
Product Name:2,3-Dimethyl-3-hexanol
CAS No:4166-46-5
MF:C8H18O
MW:130.227922916412
MDL:MFCD00046594
CID:84952
PubChem ID:107235
Update Time:2025-09-27

2,3-Dimethyl-3-hexanol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethyl-3-hexanol
    • Isopropyl methyl n-propyl carbinol
    • 2,3-dimethylhexan-3-ol
    • 2,3-dimethyl-hexan-3-ol
    • 3-Hexanol,2,3-dimethyl
    • EINECS 224-019-0
    • Methyl-propyl-isopropyl-carbinol
    • DTXSID20961886
    • NS00048428
    • 3-Hexanol, 2,3-dimethyl-
    • SCHEMBL3114618
    • FT-0609695
    • AKOS009158399
    • CGWJMIUMPDDHQC-UHFFFAOYSA-N
    • 4166-46-5
    • MFCD00046594
    • DTXCID601389702
    • DB-050790
    • MDL： MFCD00046594
    • Inchi： 1S/C8H18O/c1-5-6-8(4,9)7(2)3/h7,9H,5-6H2,1-4H3
    • InChI Key： CGWJMIUMPDDHQC-UHFFFAOYSA-N
    • SMILES： OC(C)(CCC)C(C)C
    • BRN： 1732656

Computed Properties

  • Exact Mass: 130.13600
  • Monoisotopic Mass: 130.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.8330
  • Melting Point: -61.15°C (estimate)
  • Boiling Point: 157-159°C
  • Flash Point: 49°C
  • Refractive Index: 1.4340
  • PSA: 20.23000
  • LogP: 2.19350
  • Solubility: Uncertain

2,3-Dimethyl-3-hexanol Security Information

  • Safety Instruction： S23-S24/25
  • HazardClass：3
  • PackingGroup：III
  • Packing Group：III
  • Risk Phrases：R10
  • Safety Term：S23;S24/25
  • Packing Group：III

2,3-Dimethyl-3-hexanol Customs Data

  • HS CODE：2905199090
  • Customs Data：

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,3-Dimethyl-3-hexanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24525-5g
2,3-Dimethyl-3-hexanol, 95%
 4166-46-5 95%
5g
 ￥510.00 2023-03-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24525-25g
2,3-Dimethyl-3-hexanol, 95%
 4166-46-5 95%
25g
 ￥1887.00 2023-03-02
Cooke Chemical
F724122-5g
2,3-Dimethyl-3-hexanol
 4166-46-5 95
5g
 RMB 726.40 2025-02-20
Cooke Chemical
F724122-25g
2,3-Dimethyl-3-hexanol
 4166-46-5 95
25g
 RMB 2674.40 2025-02-20

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